4-acetylphenyl (2-bromo-4-methylphenoxy)acetate

• IUPAC Name: (4-acetylphenyl) 2-(2-bromo-4-methylphenoxy)acetate
• InChI: InChI=1S/C17H15BrO4/c1-11-3-8-16(15(18)9-11)21-10-17(20)22-14-6-4-13(5-7-14)12(2)19/h3-9H,10H2,1-2H3
• InChI Key: OKRIFHWLSKOWEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)OC2=CC=C(C=C2)C(=O)C)Br
• Molecular Formula: C17H15BrO4
• Molecular Weight: 363.2 g/mol

Description

4-acetylphenyl (2-bromo-4-methylphenoxy)acetate is an organic compound with the molecular formula C17H15BrO4 It is a complex ester that combines an acetylphenyl group with a bromo-methylphenoxy group through an acetate linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-acetylphenyl (2-bromo-4-methylphenoxy)acetate typically involves the esterification of 4-acetylphenol with 2-bromo-4-methylphenoxyacetic acid. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the esterification process. The reaction conditions often include refluxing the reactants in an organic solvent such as dichloromethane or toluene .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-acetylphenyl (2-bromo-4-methylphenoxy)acetate can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromo-methylphenoxy group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The acetyl group can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction Reactions: The carbonyl group in the acetylphenyl moiety can be reduced to form alcohols or other reduced products.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide or potassium thiocyanate, and the reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed in solvents like ether or ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted phenoxyacetates, while oxidation and reduction reactions can produce corresponding acids or alcohols.

Scientific Research Applications

4-acetylphenyl (2-bromo-4-methylphenoxy)acetate has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound can be used in studies involving enzyme inhibition or as a probe to investigate biological pathways.

Industry: The compound can be utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-acetylphenyl (2-bromo-4-methylphenoxy)acetate involves its interaction with specific molecular targets and pathways. The acetylphenyl group can interact with enzymes or receptors, potentially inhibiting their activity or modulating their function. The bromo-methylphenoxy group can also participate in binding interactions, contributing to the overall biological activity of the compound. Detailed studies on the molecular targets and pathways involved are necessary to fully understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

• 4-acetylphenyl (2-chloro-4-methylphenoxy)acetate
• 4-acetylphenyl (2-fluoro-4-methylphenoxy)acetate
• 4-acetylphenyl (2-iodo-4-methylphenoxy)acetate

Uniqueness

4-acetylphenyl (2-bromo-4-methylphenoxy)acetate is unique due to the presence of the bromine atom, which can influence its reactivity and interactions compared to other halogenated derivatives. The specific combination of the acetylphenyl and bromo-methylphenoxy groups also imparts distinct chemical and biological properties, making it a valuable compound for various applications.